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Compound of Interest

Compound Name: PD153035 Hydrochloride

Cat. No.: B1679113 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for researchers, scientists, and drug development professionals handling PD153035
Hydrochloride. Adherence to these guidelines is essential for ensuring personal safety and

maintaining a secure laboratory environment.

PD153035 Hydrochloride is a potent inhibitor of the Epidermal Growth Factor Receptor

(EGFR) with a Ki of 6 pM and an IC50 of 25 pM.[1] It is classified as toxic if swallowed, a cause

of serious eye damage, and a skin irritant.[2] Due to its hazardous nature, stringent safety

measures are required during handling, storage, and disposal.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent exposure

through inhalation, dermal contact, or accidental ingestion.
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PPE Category Item Specifications & Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade, powder-

free gloves are required. The

outer glove's cuff should

extend over the gown sleeve.

Double gloving provides an

additional barrier and allows

for immediate removal of the

outer glove if contaminated.[3]

Body Protection Disposable Gown

A solid-front, back-closing,

long-sleeved gown made of a

low-permeability fabric (e.g.,

polyethylene-coated) is

necessary to protect skin and

clothing from contamination. It

must be discarded as

hazardous waste after use.[3]

Eye & Face Protection Safety Goggles & Face Shield

ANSI Z87.1-compliant safety

goggles are the minimum

requirement. A full face shield

worn over goggles is

recommended when handling

the solid compound or

solutions to protect against

splashes and aerosolized

particles.[3]

Respiratory Protection N95 Respirator (or higher)

A NIOSH-approved N95 or

higher-rated respirator is

required when handling the

solid compound outside of a

certified containment system

like a chemical fume hood or

biological safety cabinet to

prevent inhalation.[3][4]
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Foot & Hair Protection Shoe & Hair Covers

Disposable, non-slip shoe

covers and a hair bonnet

should be worn to prevent the

spread of contamination.[3]

Operational Plan: From Receipt to Disposal
A systematic workflow is critical to minimize risk. The following step-by-step procedures must

be followed.

Receiving and Storage
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Don PPE: Before handling the package, don the appropriate PPE as outlined in the table

above.

Transport: Transport the chemical to the designated storage area.

Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated area away

from direct sunlight and sources of ignition.[5] Recommended storage temperature is 4°C for

the solid form.[5] For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to

1 month.[5]

Preparation of Solutions
Solubility: PD153035 Hydrochloride is soluble in DMSO (approximately 0.25 mg/ml) and

dimethyl formamide (approximately 0.16 mg/ml). It is sparingly soluble in aqueous solutions.

To enhance aqueous solubility, the organic solvent solution can be diluted into aqueous

buffers or isotonic saline. Aqueous solutions should not be stored for more than one day.

Procedure:

All handling of the solid compound and preparation of solutions should be conducted in a

certified chemical fume hood or biological safety cabinet.

Use a dedicated set of calibrated pipettes and disposable, filtered pipette tips.
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When dissolving, purge the solvent of choice with an inert gas.

Ensure all equipment that comes into contact with the compound is decontaminated or

disposed of as hazardous waste.

Spill Management
Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: For liquid spills, absorb with a finely-powdered liquid-binding material such as

diatomite.[5] For solid spills, carefully collect the material to avoid dust generation.

Decontaminate: Scrub surfaces and equipment with alcohol.[5]

Dispose: Dispose of all contaminated materials as hazardous waste according to the

disposal plan.[5]

Disposal Plan
All waste materials contaminated with PD153035 Hydrochloride must be treated as

hazardous waste and disposed of through a licensed chemical waste management service.[5]
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Waste Type Collection & Storage Disposal Method

Solid Waste

Place all contaminated solid

waste (e.g., gloves, gowns,

weigh boats, pipette tips) into a

designated, clearly labeled,

and sealable hazardous waste

container.

Arrange for pickup and

disposal by a licensed

chemical waste management

service. Do not mix with

general laboratory trash.

Liquid Waste

Collect all liquid waste

containing PD153035

Hydrochloride in a dedicated,

leak-proof, and sealable

container compatible with the

solvent (e.g., DMSO). Label

the container with the chemical

name, concentration, and date.

Dispose of through a licensed

hazardous waste disposal

company. Do not pour down

the drain.

Empty Containers

Thoroughly triple-rinse the

empty container with a suitable

solvent (e.g., ethanol or

acetone). Collect the rinsate as

hazardous liquid waste.

After triple-rinsing and drying,

deface or remove the original

label. The container can then

be disposed of as regular

laboratory glass or plastic

waste, in accordance with

institutional policies.

Visual Safety and Workflow Diagrams
To further clarify the necessary procedures and the compound's mechanism of action, the

following diagrams have been created.
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Safe Handling Workflow for PD153035 Hydrochloride
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Caption: Procedural workflow for the safe handling of PD153035 Hydrochloride.
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EGFR Signaling Pathway and Inhibition by PD153035
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Caption: PD153035 inhibits EGFR autophosphorylation, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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